Cas no 178879-95-3 (1-methyl-3-sulfamoyl-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-sulfamoyl-pyrazole-4-carboxylic acid
• CAS No: 178879-95-3
• MF: C₅H₇N₃O₄S
• MW: 205.191779375076
• CID: 906683
• PubChem ID: 3075389
• Update Time: 2025-04-19

1-methyl-3-sulfamoyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-sulfamoyl-pyrazole-4-carboxylic acid
• 1-methyl-3-sulfamoylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-(aminosulfonyl)-1-methyl-
• 1-methyl-3-sulfamoyl-1H-pyrazole-4-carboxylic acid
• 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• DTXSID60170596
• 178879-95-3

• Inchi： 1S/C5H7N3O4S/c1-8-2-3(5(9)10)4(7-8)13(6,11)12/h2H,1H3,(H,9,10)(H2,6,11,12)
• InChI Key： WUJGKGQPQJODRF-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CN(C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 205.01581
• Monoisotopic Mass: 205.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3

Experimental Properties

• Density: 1.85
• Boiling Point: 515.9°C at 760 mmHg
• Flash Point: 265.8°C
• Refractive Index: 1.708
• PSA: 115.28